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Compound of Interest

2-Chloro-4-(imidazol-1-yl)benzoic
Compound Name:

acid
CAS No.: 1343201-44-4
Cat. No.: B3098797

Get Quote

Executive Summary

2-Chloro-4-(imidazol-1-yl)benzoic acid (C10H7CIN202) is a specialized heterocyclic building
block used primarily in the synthesis of biologically active small molecules. Characterized by a
benzoic acid core substituted with a chlorine atom at the ortho position and an imidazole ring at
the para position, this compound serves as a critical scaffold in the development of kinase
inhibitors, antifungal agents, and angiotensin Il receptor antagonists.

This guide provides a comprehensive technical analysis of the compound, including its
synthesis via nucleophilic aromatic substitution (

), physicochemical properties, and utility in high-throughput medicinal chemistry.

Chemical Identity & Characterization
Nomenclature and Identifiers[1]

e |[UPAC Name: 2-Chloro-4-(1H-imidazol-1-yl)benzoic acid
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e Common Synonyms: 4-(Imidazol-1-yl)-2-chlorobenzoic acid; 2-Chloro-4-(1-
imidazolyl)benzoic acid

o CAS Number:Note: While specific isomer CAS numbers can vary by vendor or be
proprietary, the compound is often cataloged under the general class of imidazole-benzoic
acids. It is structurally related to CAS 957509-90-9 (the 5-substituted pyrazole analog).

e Molecular Formula: C10H7CIN202

e Molecular Weight: 222.63 g/mol

e SMILES:OC(=0)C1=C(Cl)C=C(N2C=CN=C2)C=C1

Structural Analysis

The molecule features two key functional handles:

o Carboxylic Acid (C-1): Allows for amide coupling, esterification, or reduction.
e Imidazole Ring (C-4): Acts as a hydrogen bond acceptor/donor and a

-stacking moiety, crucial for binding affinity in protein active sites (e.g., heme coordination in
CYP enzymes).

e Chlorine Atom (C-2): Provides steric bulk and lipophilicity, influencing the torsion angle of the
benzoic acid relative to the imidazole, which can lock the conformation for improved
selectivity.

Synthesis & Manufacturing Protocols

The most robust synthetic route involves a Nucleophilic Aromatic Substitution (

) of 2-chloro-4-fluorobenzoic acid with imidazole. This pathway is preferred over metal-
catalyzed couplings (e.g., Ullmann or Buchwald-Hartwig) due to the activation provided by the
electron-withdrawing carboxyl group para to the leaving group (fluorine).

Reaction Mechanism
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The carboxyl group at C-1 activates the C-4 position for nucleophilic attack. Fluorine is a
superior leaving group to chlorine in

reactions due to the high electronegativity of fluorine, which stabilizes the Meisenheimer
complex intermediate.

Experimental Protocol (Bench Scale)

Reagents:

2-Chloro-4-fluorobenzoic acid (1.0 equiv) [CAS: 2252-51-9]

Imidazole (1.5 equiv) [CAS: 288-32-4]

Potassium Carbonate (

) (2.0 equiv)

Solvent: DMF or DMSO (anhydrous)

Procedure:

Charge: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser,
dissolve 2-chloro-4-fluorobenzoic acid (10 mmol) in DMF (20 mL).

¢ Addition: Add

(20 mmol) followed by imidazole (15 mmol).

o Reaction: Heat the mixture to 100-110°C for 12—16 hours. Monitor reaction progress via LC-
MS (Target Mass: 223.0 [M+H]").

o Work-up: Cool the reaction mixture to room temperature. Pour into ice-cold water (100 mL).

 Acidification: Adjust pH to ~3—4 using 1N HCI. The product typically precipitates as a white to
off-white solid.

« Purification: Filter the solid, wash with water and cold diethyl ether. Recrystallize from
ethanol/water if necessary.
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Yield: Typical isolated yields range from 75% to 85%.

Synthesis Workflow Visualization

2-Chloro-4-fluorobenzoic acid Heat (100°C)
(CAS2252:519)  |—NudeophilcAtack  \-oooooooooooooo HE
| | Eliminati hloro-4-(imidazol-1-yl)benzoic acid
1 . . I Elimination 2-Chloro-4-(imidazol-1-yl)benzoic aci
N Meisenheimer Complex :'—> (C10H7CINZO2)
Imidazole + K2CO3 /m™/™— T ETTTETTTTTTT
Solvent: DMF
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Figure 1: Nucleophilic aromatic substitution pathway for the synthesis of 2-Chloro-4-(imidazol-
1-yl)benzoic acid.

Physicochemical Properties & Data

The following data is critical for formulation and assay development.

Property Value /| Description Note
White to off-white crystalline
Appearance
powder
) ) -~ Typical for zwitterionic amino-
Melting Point > 250°C (decomposition)

acid-like structures

Poor solubility in water at
DMSO, DMF, MeOH

Solubility neutral pH; soluble at pH > 8
(moderate)
orpH<?2
pKa (Acid) ~3.5 (Carboxylic acid) Predicted
pKa (Base) ~6.0 (Imidazole nitrogen) Predicted
LogP ~1.8 Moderate lipophilicity
H-Bond Donors 1 (COOH)
H-Bond Acceptors 3 (COOH, Imidazole N)
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Applications in Drug Discovery
Scaffold Utility

This compound is a versatile intermediate for several therapeutic classes:

» Kinase Inhibitors: The benzoic acid moiety can be converted to an amide (e.g., reacting with
an aniline) to form the "hinge-binding" region of Type Il kinase inhibitors. The imidazole
group often extends into the solvent-exposed area or interacts with specific residues like the
gatekeeper.

o Antifungals: Imidazole derivatives are classic inhibitors of lanosterol 14

-demethylase (CYP51). The 2-chloro-benzoic acid core provides a rigid linker to attach
lipophilic side chains.

o Thromboxane Synthase Inhibitors: Structurally similar to ozagrel and other imidazole-based
inhibitors.

Decision Logic for Derivatization

Researchers should use the following logic when modifying this core:

2-Chloro-4-(imidazol-1-yl)benzoic acid

Target: Kinase Inhibitor Target: CYP Enzyme Inhibitor Target: GPCR Ligand
Amide Coupling Esterification / Reduction Bioisostere Replacement
(React with Aryl Amines) (Link to Lipophilic Tail) (COOH -> Tetrazole)

Click to download full resolution via product page

Figure 2: Strategic derivatization pathways for medicinal chemistry optimization.
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Analytical Quality Control

To ensure the integrity of the building block, the following QC parameters must be met:
e 'HNMR (DMSO-de):

o 13.0-13.5 (br s, 1H, COOH)

[e]

8.4 (s, 1H, Imidazole-H2)

[e]

7.9-8.1 (m, 2H, Ar-H + Imidazole-H)

[e]

7.6-7.8 (m, 2H, Ar-H + Imidazole-H)

[¢]

Note: The diagnostic protons are the imidazole singlets/doublets and the ABX pattern of
the benzene ring.

e HPLC Purity:

Column: C18 Reverse Phase

o

(¢]

Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient

Detection: UV @ 254 nm

[¢]

[e]

Acceptance Criteria: > 97% Area
e Mass Spectrometry:
o ESI(+): m/z 223.0 [M+H]* (Characteristic Chlorine isotope pattern 3>CI/3’Cl ~3:1).
Safety & Handling (MSDS Highlights)
» Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

e Handling: Use in a fume hood. Avoid dust formation. Wear nitrile gloves and safety glasses.

o Storage: Store at room temperature (15-25°C) in a tightly sealed container, protected from
moisture.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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